![molecular formula C6H11N3S2 B3277541 5-[(2-Methylpropyl)amino]-1,3,4-thiadiazole-2-thiol CAS No. 66180-54-9](/img/structure/B3277541.png)
5-[(2-Methylpropyl)amino]-1,3,4-thiadiazole-2-thiol
Overview
Description
The compound “5-[(2-Methylpropyl)amino]-1,3,4-thiadiazole-2-thiol” is also known as 2-Amino-5-isobutyl-4-[5-phosphono-2-furanyl]thiazole . It is a derivative of thiadiazole, a class of organic compounds that contain a five-membered ring with two nitrogen atoms, two carbon atoms, and one sulfur atom .
Scientific Research Applications
Antibacterial and Antifungal Activities
Studies have demonstrated that derivatives of 1,3,4-thiadiazole exhibit significant antibacterial and antifungal activities. For example, the synthesis of 6-aryl-3-(4-isopropylphenyl)[1,2,4]triazolo[3,4-b][1,3,4] thiadiazoles has shown interesting antibacterial and antifungal activity, suggesting their potential as antimicrobial agents (Joshi, Dhalani, Bhatt, & Kapadiya, 2021).
Corrosion Inhibition
The compound has also been found to be an effective corrosion inhibitor. A study on the corrosion inhibition properties of 5-amino 1,3,4-thiadiazole-2-thiol on mild steel in hydrochloric acid medium has provided insights into its potential use in protecting metals from corrosion, offering a sustainable solution for industries (Ouici et al., 2017).
Material Science
In material science, the immobilization of 5-amino-1,3,4-thiadiazole-thiol onto silica gel surfaces has been explored, showcasing its application in the development of novel materials with potential uses in catalysis, adsorption, and sensor technology (Prado et al., 2004).
Antioxidant Activity
Novel 5-amino-2-alkyl/glycosylthio-1,3,4-thiadiazoles synthesized for antioxidant behavior indicate the compound's utility in combating oxidative stress, with some derivatives showing promising antioxidant activity (El Ashry et al., 2019).
Polyurethane Development
The inclusion of 5-amino-1,3,4-thiadiazole-2-thiol in the synthesis of new polyurethanes has been researched, highlighting improved thermal, mechanical, and dielectric properties. This suggests its application in creating advanced polyurethane materials for biomedical and other applications (Oprea, Potolinca, & Oprea, 2021).
Heavy Metal Detection
Furthermore, the functionalization of magnetic nanocomposites with 5-amino-1,3,4-thiadiazole-2-thiol has been used to develop fluorescent probes for the detection of heavy metal ions like Hg2+ in water samples, demonstrating its potential in environmental monitoring (Mir et al., 2018).
properties
IUPAC Name |
5-(2-methylpropylamino)-3H-1,3,4-thiadiazole-2-thione | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11N3S2/c1-4(2)3-7-5-8-9-6(10)11-5/h4H,3H2,1-2H3,(H,7,8)(H,9,10) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PNMTZZAQALWEPL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CNC1=NNC(=S)S1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11N3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
66180-54-9 | |
Record name | 5-[(2-methylpropyl)amino]-1,3,4-thiadiazole-2-thiol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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